Hexamethyldisilazane Hexamethyldisilazane Hexamethyldisilazane is an N-silyl compound obtained from ammonia by replacement of two of the hydrogens with trimethylsilyl groups. Hexamethyldisilazane is a derivatisation agent used in gas chromatography mass spectrometry applications. It has a role as a chromatographic reagent. It derives from a hydride of an ammonia.
Hexamethyl disilazane appears as a liquid. May be toxic by ingestion. Irritates skin and eyes. Vapors are heavier than air. May emit highly toxic nitrogen oxide fumes when heated to decomposition. Used to make other chemicals.
Brand Name: Vulcanchem
CAS No.: 999-97-3
VCID: VC0044280
InChI: InChI=1S/C6H19NSi2/c1-8(2,3)7-9(4,5)6/h7H,1-6H3
SMILES: C[Si](C)(C)N[Si](C)(C)C
Molecular Formula: C6H19NSi2
Molecular Weight: 161.39 g/mol

Hexamethyldisilazane

CAS No.: 999-97-3

Reference Standards

VCID: VC0044280

Molecular Formula: C6H19NSi2

Molecular Weight: 161.39 g/mol

Hexamethyldisilazane - 999-97-3

CAS No. 999-97-3
Product Name Hexamethyldisilazane
Molecular Formula C6H19NSi2
Molecular Weight 161.39 g/mol
IUPAC Name [dimethyl-(trimethylsilylamino)silyl]methane
Standard InChI InChI=1S/C6H19NSi2/c1-8(2,3)7-9(4,5)6/h7H,1-6H3
Standard InChIKey FFUAGWLWBBFQJT-UHFFFAOYSA-N
SMILES C[Si](C)(C)N[Si](C)(C)C
Canonical SMILES C[Si](C)(C)N[Si](C)(C)C
Boiling Point 125.0 °C
125 °C
Colorform Colorless liquid
Density 0.7741 g/cu cm at 25 °C
Flash Point 48 °F (NFPA, 2010)
81 °F (27 °C) closed cup
14 °C (closed cup) /from table/
Physical Description Hexamethyl disilazane appears as a liquid. May be toxic by ingestion. Irritates skin and eyes. Vapors are heavier than air. May emit highly toxic nitrogen oxide fumes when heated to decomposition. Used to make other chemicals.
Liquid; WetSolid
Description Hexamethyldisilazane is an N-silyl compound obtained from ammonia by replacement of two of the hydrogens with trimethylsilyl groups. Hexamethyldisilazane is a derivatisation agent used in gas chromatography mass spectrometry applications. It has a role as a chromatographic reagent. It derives from a hydride of an ammonia.
Hexamethyl disilazane appears as a liquid. May be toxic by ingestion. Irritates skin and eyes. Vapors are heavier than air. May emit highly toxic nitrogen oxide fumes when heated to decomposition. Used to make other chemicals.
Related CAS 1070-89-9 (hydrochloride salt)
4039-32-1 (lithium salt)
1070-89-9 (Na salt)
Solubility Soluble in acetone, benzene, ethyl ether, heptane, perchloroethylene
Insol in water, reacts slowly
In water, 392 mg/l @ 25 °C /Estimated/
Synonyms hexamethyldisilazane
hexamethylsilazane
hexamethylsilazane, aluminum salt
hexamethylsilazane, beryllium salt
hexamethylsilazane, cadmium salt
hexamethylsilazane, cerium (+3) salt
hexamethylsilazane, chromium (3+) salt
hexamethylsilazane, cobalt (2+) salt
hexamethylsilazane, europium (3+) salt
hexamethylsilazane, gadolinium (3+) salt
hexamethylsilazane, gallium salt
hexamethylsilazane, germanium (2+) salt
hexamethylsilazane, holmium (3+) salt
hexamethylsilazane, indium (3+) salt
hexamethylsilazane, iron (3+) salt
hexamethylsilazane, lanthanum (3+) salt
hexamethylsilazane, lead (2+) salt
hexamethylsilazane, lithium salt
hexamethylsilazane, lutetium (3+) salt
hexamethylsilazane, magnesium salt
hexamethylsilazane, manganese (2+) salt
hexamethylsilazane, mercury (2+) salt
hexamethylsilazane, neodymium (3+) salt
hexamethylsilazane, potassium salt
hexamethylsilazane, praseodymium (3+) salt
hexamethylsilazane, samarium (3+) salt
hexamethylsilazane, scandium (3+) salt
hexamethylsilazane, silanamine-(15)N-labeled
hexamethylsilazane, sodium salt
hexamethylsilazane, thallium (3+) salt
hexamethylsilazane, tin (2+) salt
hexamethylsilazane, titanium (3+) salt
hexamethylsilazane, uranium (3+) (3:1) salt
hexamethylsilazane, vanadium (3+) salt
hexamethylsilazane, ytterbium (3+) salt
hexamethylsilazane, yttrium (3+) salt
hexamethylsilazane, zinc salt
N-lithiohexamethyldisilazane
sodium hexamethyldisilazide
Vapor Pressure 13.79 mmHg
13.8 mm Hg at 25 °C
PubChem Compound 13838
Last Modified Nov 12 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator